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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B010061 Get Quote

This guide provides a detailed comparative study of the performance characteristics of two

commercially significant quinophthalone dyes: Disperse Yellow 54 (DY 54) and Disperse

Yellow 64 (DY 64). Tailored for researchers, scientists, and professionals in drug development

and materials science, this document elucidates the chemical properties, synthesis, and

performance metrics of these dyes, supported by available data and standardized testing

protocols.

Introduction and Chemical Structure
Disperse Yellow 54 and Disperse Yellow 64 are both members of the quinophthalone class of

dyes, known for their bright yellow hues and good fastness properties on synthetic fibers,

particularly polyester. The core chemical structure consists of a quinoline ring system

condensed with a phthalic anhydride moiety. The primary distinction between the two lies in the

substitution on the quinoline ring: Disperse Yellow 64 is a brominated derivative of Disperse
Yellow 54. This structural modification significantly influences their physical and chemical

properties, and consequently, their performance in dyeing applications.

Disperse Yellow 54 (C.I. 47020)

Molecular Formula: C₁₈H₁₁NO₃[1]

Molecular Weight: 289.28 g/mol [1]

CAS Number: 12223-85-7[1]
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Chemical Name: 2-(3-hydroxy-2-quinolyl)-1H-indene-1,3(2H)-dione

Disperse Yellow 64 (C.I. 47023)

Molecular Formula: C₁₈H₁₀BrNO₃[2][3]

Molecular Weight: 368.18 g/mol [2][3]

CAS Number: 12223-86-8[2][3]

Chemical Name: 2-(4-bromo-3-hydroxy-2-quinolinyl)-1H-indene-1,3(2H)-dione

The introduction of a bromine atom in Disperse Yellow 64 increases its molecular weight and

alters its polarity, which generally leads to enhanced sublimation fastness and higher energy

requirements for dyeing.[4]

Synthesis Pathway
The synthesis of these dyes involves the condensation of a substituted quinoline derivative with

phthalic anhydride. Disperse Yellow 64 is synthesized from Disperse Yellow 54 through a

bromination reaction.
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Synthesis of Disperse Yellow 54

Synthesis of Disperse Yellow 64

2-Methylquinolin-3-ol

Disperse Yellow 54
Condensation

Phthalic anhydride

Disperse Yellow 54

Disperse Yellow 64
Bromination

Bromine (e.g., HBr/O₃)

Click to download full resolution via product page

Synthesis pathway of Disperse Yellow 54 and Disperse Yellow 64.

Comparative Performance Data
The performance of disperse dyes is critical for their application in the textile industry. Key

performance indicators include various fastness properties, thermal stability, and solubility. The

following tables summarize the available data for Disperse Yellow 54 and Disperse Yellow 64.

Disclaimer: The data presented below is compiled from various sources. Direct comparison

should be made with caution as the testing conditions may not have been identical.

Fastness Properties
Fastness properties determine the durability of the color on the dyed fabric when exposed to

different environmental conditions. The ratings are typically on a scale of 1 to 5 (or 1 to 8 for

light fastness), with higher numbers indicating better fastness.

Table 1: Comparison of Fastness Properties
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Property Test Standard Disperse Yellow 54 Disperse Yellow 64

Light Fastness ISO 105-B02 6-7 7

Wash Fastness

(Staining)
ISO 105-C06 4 4-5

Wash Fastness

(Fading)
ISO 105-C06 4-5 4-5

Perspiration Fastness

(Staining)
ISO 105-E04 4-5 4-5

Perspiration Fastness

(Fading)
ISO 105-E04 5 5

Rubbing Fastness

(Dry)
ISO 105-X12 4 4-5

Rubbing Fastness

(Wet)
ISO 105-X12 4 4-5

Sublimation Fastness

(Dry Heat)
ISO 105-P01 Moderate Good

(Data compiled from multiple sources)[2][5]

From the available data and qualitative descriptions, Disperse Yellow 64 generally exhibits

superior light and sublimation fastness compared to Disperse Yellow 54.[4][6] This is a direct

consequence of the bromination, which increases the molecule's stability and resistance to

thermal degradation.

Physical and Thermal Properties
The thermal stability of a dye is crucial, especially for high-temperature dyeing processes used

for polyester. Solubility affects the dye's behavior in the dyebath.

Table 2: Comparison of Physical and Thermal Properties

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b077638
https://enochdye.com/pigments/tds/?color347.html
https://www.benchchem.com/product/b010061?utm_src=pdf-body
https://p2infohouse.org/ref/31/30228.pdf
https://www.aatcc.org/wp-content/uploads/2020/07/straley_121977_11.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Disperse Yellow 54 Disperse Yellow 64

Appearance Brown powder[1] Orange-yellow powder[5]

Solubility in Water Insoluble[1] Insoluble[2][5]

Solubility in Organic Solvents

Soluble in strong sulfuric acid

and pyridine (when heated),

soluble in sulfolane and

ethanol.[1]

Soluble in sulfuric acid,

acetone, and pyridine; soluble

in ethanol.[2][3]

Energy Level Low energy[4] Higher energy[4]

Thermal Stability Less stable to sublimation.[4]
More resistant to sublimation.

[4]

The higher energy classification of Disperse Yellow 64 indicates that it requires more energy

(higher temperature) for effective dyeing of polyester fibers, which correlates with its improved

sublimation fastness.

Experimental Protocols
Standardized experimental protocols are essential for the accurate evaluation and comparison

of dye performance. Below are generalized workflows for key performance tests based on ISO

standards.

General Workflow for Fastness Testing
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Start: Dyed Fabric Sample

Sample Preparation
(Cut to standard size)

Perform Specific Fastness Test
(e.g., Washing, Light, Rubbing)

Washing Test
(ISO 105-C06)

Washing

Light Fastness Test
(ISO 105-B02)

Light

Rubbing Test
(ISO 105-X12)

Rubbing

Sublimation Test
(ISO 105-P01)

Sublimation

Evaluation
(Assess color change and staining)

Compare with Grey Scales

Report Fastness Grade
(1-5 or 1-8 scale)

End
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Generalized experimental workflow for dye fastness evaluation.
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Key Experimental Details:

Light Fastness (ISO 105-B02): A dyed fabric specimen is exposed to a xenon-arc lamp under

specified conditions of temperature and humidity, alongside a set of blue wool standards.

The light fastness is assessed by comparing the fading of the specimen to that of the

standards.[7][8]

Wash Fastness (ISO 105-C06): A specimen of the dyed textile, in contact with a multi-fiber

adjacent fabric, is laundered under specified conditions of temperature, alkalinity, bleaching,

and abrasive action. The change in color of the specimen and the staining of the adjacent

fabric are assessed using grey scales.[7][8]

Sublimation Fastness (ISO 105-P01): The dyed fabric is subjected to a specific temperature

(e.g., 180°C or 210°C) for a set time (e.g., 30 seconds) in a heating device. The change in

color of the fabric and the staining of an adjacent undyed fabric are evaluated.[9]

Conclusion
In summary, both Disperse Yellow 54 and Disperse Yellow 64 are effective quinophthalone

dyes for synthetic fibers. The key differentiator is the presence of a bromine atom in the

structure of Disperse Yellow 64. This substitution leads to:

Higher Molecular Weight: Contributing to lower volatility.

Improved Sublimation Fastness: Making it more suitable for high-temperature dyeing and

finishing processes.[4]

Enhanced Light Fastness: Offering better color stability upon exposure to light.

Higher Energy Requirement: Necessitating higher temperatures for optimal dyeing

performance.[4]

The choice between Disperse Yellow 54 and Disperse Yellow 64 will depend on the specific

application and the required fastness properties of the final textile product. For applications

demanding high thermal stability and excellent light fastness, Disperse Yellow 64 is the

superior choice. Disperse Yellow 54, being a lower energy dye, may be more suitable for
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dyeing processes where lower temperatures are required, provided its fastness properties meet

the end-use requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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